Cas no 2138031-68-0 (3-bromo-2-ethyl-6-methylimidazo1,2-apyridine)

• Product Name: 3-bromo-2-ethyl-6-methylimidazo1,2-apyridine
• CAS No: 2138031-68-0
• MF: C₁₀H₁₁BrN₂
• MW: 239.111741304398
• CID: 6195568
• PubChem ID: 165493139
• Update Time: 2025-11-06

3-bromo-2-ethyl-6-methylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-ethyl-6-methylimidazo1,2-apyridine
• 3-bromo-2-ethyl-6-methylimidazo[1,2-a]pyridine
• EN300-1197226
• 2138031-68-0

• Inchi： 1S/C10H11BrN2/c1-3-8-10(11)13-6-7(2)4-5-9(13)12-8/h4-6H,3H2,1-2H3
• InChI Key： KUVTUVAZILWGBS-UHFFFAOYSA-N
• SMILES： BrC1=C(CC)N=C2C=CC(C)=CN21

Computed Properties

• Exact Mass: 238.01056g/mol
• Monoisotopic Mass: 238.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.3Ų

Additional information on 3-bromo-2-ethyl-6-methylimidazo1,2-apyridine

3-Bromo-2-Ethyl-6-MethylImidazo[1,2-a]Pyridine: A Comprehensive Overview

The compound 3-bromo-2-ethyl-6-methylimidazo[1,2-a]pyridine, with CAS No. 2138031-68-0, is a heterocyclic aromatic compound that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the imidazopyridine family, which is known for its unique structural properties and potential applications in drug discovery. The imidazopyridine core of this molecule provides a rigid framework that can be further modified to explore its biological activities and therapeutic potentials.

Recent studies have highlighted the importance of imidazopyridines as scaffolds for developing novel bioactive molecules. For instance, researchers have reported that 3-bromo-2-ethyl-6-methylimidazo[1,2-a]pyridine exhibits promising anti-inflammatory and antioxidant properties. These findings suggest that the compound could be a valuable lead in the development of new drugs targeting chronic inflammatory diseases and oxidative stress-related conditions.

The synthesis of 3-bromo-2-ethyl-6-methylimidazo[1,2-a]pyridine involves a multi-step process that typically begins with the preparation of the imidazopyridine core. This is followed by selective bromination and alkylation reactions to introduce the bromo and ethyl substituents at specific positions. The methyl group at position 6 is introduced through a Friedel-Crafts alkylation reaction, ensuring high regioselectivity. The overall synthesis pathway is designed to maximize yield and maintain the integrity of the aromatic system.

One of the key features of 3-bromo-2-ethyl-6-methylimidazo[1,2-a]pyridine is its ability to act as a versatile building block for further chemical modifications. By exploiting its reactivity at the brominated position, chemists can introduce various functional groups to enhance its bioavailability or target specific biological pathways. For example, recent research has demonstrated that substitution at the bromo position with electron-donating groups significantly improves the compound's solubility and cellular uptake.

In terms of biological evaluation, 3-bromo-2-ethyl-6-methylimidazo[1,2-a]pyridine has been tested in vitro against a panel of human cancer cell lines. The results indicate that this compound exhibits moderate cytotoxicity, with selectivity towards certain tumor cell types. Furthermore, preliminary in vivo studies using animal models have shown that the compound can inhibit tumor growth without causing significant toxicity to normal tissues.

Another area of interest is the potential of this compound as a template for designing kinase inhibitors. Given its structural similarity to known kinase inhibitors, researchers are exploring whether 3-bromo-2-ethyl-6-methylimidazo[1,2-a]pyridine can be optimized to target specific kinases involved in cancer progression.

From an environmental perspective, studies on the degradation pathways of 3-bromo-2-ethyl-6-methylimidazo[1,2-a]pyridine have revealed that it undergoes rapid hydrolysis under acidic conditions, suggesting that it may not persist in aquatic environments for extended periods. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, 3-bromo-2-ethyl-6-methylimidazo[1,2-a]pyridine represents a promising molecule with diverse applications in medicinal chemistry and materials science. Its unique structure, coupled with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable tool for exploring new therapeutic strategies and chemical innovations.